molecular formula C11H22O B15491053 4-(Butan-2-yl)-3-methylcyclohexanol CAS No. 5396-90-7

4-(Butan-2-yl)-3-methylcyclohexanol

Cat. No.: B15491053
CAS No.: 5396-90-7
M. Wt: 170.29 g/mol
InChI Key: DHABNXHDJUVRGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Butan-2-yl)-3-methylcyclohexanol is a substituted cyclohexanol derivative featuring a branched butan-2-yl group at the 4-position and a methyl group at the 3-position of the cyclohexanol ring. This compound’s stereochemical and substituent arrangement influences its physicochemical properties, such as solubility, boiling point, and reactivity.

Properties

CAS No.

5396-90-7

Molecular Formula

C11H22O

Molecular Weight

170.29 g/mol

IUPAC Name

4-butan-2-yl-3-methylcyclohexan-1-ol

InChI

InChI=1S/C11H22O/c1-4-8(2)11-6-5-10(12)7-9(11)3/h8-12H,4-7H2,1-3H3

InChI Key

DHABNXHDJUVRGL-UHFFFAOYSA-N

Canonical SMILES

CCC(C)C1CCC(CC1C)O

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name Substituents (Position) Molecular Formula Molecular Weight (g/mol) Key Features (Inferred)
4-(Butan-2-yl)-3-methylcyclohexanol Butan-2-yl (C4), Methyl (C3) C₁₁H₂₂O 170.29 Branched alkyl groups enhance lipophilicity
2-(4-Chlorobenzyl)cyclohexanol 4-Chlorobenzyl (C2) C₁₃H₁₇ClO 224.73 Aromatic substituent increases rigidity and melting point
(−)-cis-3-[2-Hydroxy-4-(1,1-dimethylheptyl)phenyl]-trans-4-(3-hydroxypropyl)cyclohexanol Dimethylheptyl (C4), Hydroxypropyl (C3) C₂₅H₄₂O₃ 390.60 Bulky alkyl and polar groups create steric hindrance and hydrogen-bonding potential

Substituent Effects on Physicochemical Properties

  • Lipophilicity: The butan-2-yl and methyl groups in the target compound likely increase lipophilicity compared to polar analogs like the hydroxypropyl-containing derivative . This property may influence solubility in non-polar solvents.
  • Steric Effects : Bulkier substituents (e.g., dimethylheptyl in ) reduce conformational flexibility and may hinder reactivity at the hydroxyl group.
  • Melting Points : Aromatic substituents (e.g., chlorobenzyl in ) typically elevate melting points due to increased intermolecular interactions (e.g., π-π stacking).

Q & A

Q. What strategies reconcile conflicting bioactivity data across cell-based vs. cell-free assays?

  • Methodology :
  • Membrane Permeability : Assess compound uptake via LC-MS quantification of intracellular concentrations.
  • Off-Target Screening : Use high-content screening (HCS) to identify non-specific interactions with unrelated enzymes/receptors .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.